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Compound of Interest

Compound Name: Pefloxacin Mesylate Dihydrate

Cat. No.: B1679185

Essential Safety and Handling Guide for
Pefloxacin Mesylate Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Pefloxacin Mesylate Dihydrate, ensuring the well-being of laboratory personnel and the
integrity of research. Adherence to these procedures is essential for minimizing risks and
establishing a safe and efficient laboratory environment.

l. Personal Protective Equipment (PPE)

When handling Pefloxacin Mesylate Dihydrate, the following personal protective equipment is
mandatory to prevent exposure.[1][2][3][4][5]

o Eye and Face Protection: Safety glasses with side-shields conforming to EN 166 or NIOSH-
approved goggles are required to protect against dust particles and splashes.[6] A face
shield may be necessary when there is a higher risk of splash.[1][5]

» Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[2]
Gloves should be inspected before use and disposed of properly after handling the
substance.[6][7]
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» Body Protection: A disposable gown or a clean lab coat is required to prevent skin contact.[2]
[6] For procedures with a higher risk of contamination, impervious clothing should be
considered.[6]

o Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-
approved N95 or N100 respirator is necessary.[2] For potential exposure to vapors or gases,
a full face-piece chemical cartridge-type respirator or a powered air-purifying respirator
(PAPR) should be used.[]

Il. Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Pefloxacin Mesylate Dihydrate is crucial for safety and to
maintain the quality of the compound.

e Receiving and Inspection: Upon receipt, visually inspect the container for any damage or
leaks. Ensure the container is properly labeled.

o Storage: Store the container in a tightly closed, dry, and well-ventilated area.[7] The
recommended storage temperature is between 2-8°C.[7][8] Protect the substance from
humidity and light.[7][8]

o Preparation and Weighing:

o Conduct all handling that may generate dust, such as weighing, within a chemical fume
hood or a ventilated enclosure to ensure adequate exhaust ventilation.[6][9]

o Use non-sparking tools to prevent ignition.[10]
o Avoid the formation of dust and aerosols.[6][7]
e Dissolving:

o Pefloxacin Mesylate Dihydrate is freely soluble in water.[10] It is also soluble in organic
solvents like DMSO and dimethylformamide.[11]
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o When preparing aqueous solutions, it may be beneficial to first dissolve the compound in a
small amount of DMSO and then dilute it with the aqueous buffer. It is not recommended
to store aqueous solutions for more than one day.

e Post-Handling:

o Thoroughly wash hands and any exposed skin with soap and water after handling.[6][7]
[12]

o Clean and decontaminate all work surfaces and equipment after use.

lll. Disposal Plan

Proper disposal of Pefloxacin Mesylate Dihydrate and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

Unused Product: Offer surplus and non-recyclable products to a licensed disposal company.
[7] Do not dispose of the material in drains or sewers.[7]

« Incineration: One approved method of disposal is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.[7]

o Contaminated Materials: Dispose of contaminated gloves, clothing, and other materials in
accordance with applicable laboratory and governmental regulations.[6][7]

» Containers: Keep the product in suitable, closed containers for disposal.[7]

IV. Contingency Plan: Accidental Exposure and
Spills

Immediate and appropriate action is required in the event of accidental exposure or a spill.
First-Aid Measures:

o Eye Contact: Causes serious eye irritation.[6][9][12][13] Immediately flush the eyes with
plenty of water for at least 15 minutes, removing contact lenses if present and easy to do.[6]
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[7][12] If eye irritation persists, seek medical advice.[7][12]

o Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[6]
Wash the affected skin thoroughly with soap and water and remove contaminated clothing.
[7] Consult a physician if irritation occurs.[7]

 Inhalation: May be harmful if inhaled and can cause respiratory tract irritation.[6] Move the
person to fresh air. If breathing is difficult, provide artificial respiration and consult a
physician.[6][7]

e Ingestion: May be harmful if swallowed.[6] Rinse the mouth with water and immediately call a
doctor or poison control center.[7] Never give anything by mouth to an unconscious person.

[61[7]
Spill Management:

o Personal Precautions: Use personal protective equipment, including respiratory protection, to
avoid breathing dust, vapors, mist, or gas.[7] Avoid direct contact with the spilled substance
and ensure adequate ventilation.[7]

» Containment and Cleanup: Prevent further leakage or spillage if it is safe to do so.[7] Do not
let the product enter drains.[7] For solid spills, sweep up and shovel the material without
creating dust.[6][7] Place the spilled material into a suitable, closed container for disposal.[6]

[7]

V. Quantitative Data Summary
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Property Value Source
Molecular Weight 465.49 g/mol [71[10][13]
Solubility in Water Freely soluble (50mg/mL) [10]
Solubility in DMSO Approximately 5 mg/ml

Solubility in Dimethyl ]
Approximately 3 mg/ml

Formamide
Recommended Storage Temp.  2-8 °C [71[8]
Occupational Exposure Limits Not established [61[7]

VI. Workflow for Safe Handling of Pefloxacin
Mesylate Dihydrate
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Caption: Workflow for the safe handling of Pefloxacin Mesylate Dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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